N-[1-(2,4-dichloro-5-fluorophenyl)ethyl]cyclopropanamine

• Molecular Formula: C11H12Cl2FN
• Molecular Weight: 248.12 g/mol
• SMILES: CC(C1=CC(=C(C=C1Cl)Cl)F)NC2CC2
• InChI: InChI=1S/C11H12Cl2FN/c1-6(15-7-2-3-7)8-4-11(14)10(13)5-9(8)12/h4-7,15H,2-3H2,1H3
• InChIKey: PPRPCAKRNTWRBD-UHFFFAOYSA-N

N-[1-(2,4-Dichloro-5-fluorophenyl)ethyl]cyclopropanamine: Compound Overview

N-[1-(2,4-dichloro-5-fluorophenyl)ethyl]cyclopropanamine (CAS 1157992-81-8) is a halogenated, chiral, secondary amine building block featuring a cyclopropanamine core. It belongs to a class of functionalized cyclopropanamines investigated as lysine-specific demethylase-1 (LSD1) inhibitors for central nervous system (CNS) and oncology indications [1]. The compound is primarily supplied as a research chemical with a typical purity of 95% . Its molecular formula is C11H12Cl2FN, with a molecular weight of 248.12 g/mol and a computed LogP of 3.95, indicating significant lipophilicity conferred by the unique 2,4-dichloro-5-fluorophenyl substitution pattern and the ethyl linker .

1

CNS-penetrant LSD1 inhibitor design

Halogenated cyclopropanamine scaffold supports lipophilicity-driven CNS exposure research.

2

Chiral building block

Single stereocenter enables enantiomer-specific LSD1 SAR and lead optimization workflows.

3

Late-stage diversification

Pre-functionalized core suits library synthesis for LSD1 biochemical and cellular assay screening.

• [1] Blass, B. Cyclopropanamine Compounds and Use Thereof (Patent Highlight). ACS Med. Chem. Lett. 2016, 7, 10–11. DOI: 10.1021/acsmedchemlett.5b00422. View Source

N-[1-(2,4-Dichloro-5-fluorophenyl)ethyl]cyclopropanamine: Why Generic Analogs Fall Short

Simple substitution with unsubstituted phenyl, difluoro, or non-fluorinated dichloro analogs of N-[1-(2,4-dichloro-5-fluorophenyl)ethyl]cyclopropanamine is insufficient for programs requiring precise modulation of lipophilicity, target binding, and metabolic stability. The specific arrangement of the 2,4-dichloro-5-fluorophenyl group dramatically increases LogP to ~3.95 compared to an XlogP of ~2.2 for the unsubstituted N-(1-phenylethyl)cyclopropanamine , directly influencing membrane permeability and potentially off-target binding. Furthermore, the compound is a chiral molecule with one asymmetric atom , meaning that biological activity can be stereospecific; procurement of a racemic mixture versus a specific enantiomer will yield different pharmacological profiles, a nuance lost in achiral or differently substituted analogs.

Lipophilicity shift Unsubstituted or difluoro analogs exhibit markedly lower LogP; class-level data suggests permeability and target engagement may not transfer directly.

Stereochemistry loss Achiral or non-chiral cyclopropanamine analogs lack the stereocenter required for enantiomer-specific LSD1 pharmacological profiling.

Substitution mismatch Altered halogen patterns (e.g., dichloro-only, difluoro-only) may shift lipophilicity-driven binding profiles and off-target liabilities; direct substitution is not advised without comparative review.

N-[1-(2,4-Dichloro-5-fluorophenyl)ethyl]cyclopropanamine: Differential Evidence vs. Analogs

Lipophilicity Shift vs. Unsubstituted Analog

The target compound exhibits a computed LogP of 3.9455, which is markedly higher than the XlogP of 2.2 reported for the unsubstituted parent scaffold, N-(1-phenylethyl)cyclopropanamine . This demonstrates that the 2,4-dichloro-5-fluorophenyl substitution substantially increases lipophilicity.

Lipophilicity shift vs. unsubstituted

Reported

Target LogP 3.95

Unsubstituted analog XlogP 2.2

ΔLogP ≈ +1.75

Supports lipophilicity-driven CNS penetration research context; computed values from vendor databases require experimental confirmation.

Cross-study comparable; validate with experimental logD/logP.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.9455
Comparator Or Baseline	N-(1-phenylethyl)cyclopropanamine: XlogP = 2.2
Quantified Difference	ΔLogP ≈ +1.75 (a ~56-fold increase in partition coefficient)
Conditions	Computed values from vendor databases (Leyan and chem960)

Why This Matters

A higher LogP strongly influences membrane permeability and CNS penetration potential, making this compound a preferred starting point for CNS drug discovery programs over its unsubstituted analog.

Low TPSA for CNS Drug Design

The target compound has a low Topological Polar Surface Area (TPSA) of 12.03 Ų , which, when combined with its high LogP, places it within a desirable property space for CNS drug candidates where TPSA < 60–70 Ų is typically sought for passive brain penetration.

Low TPSA for CNS drug design

Class-level

TPSA 12.03 Ų

Well below typical CNS drug-likeness threshold (60–70 Ų); supports passive brain penetration assessment in model systems.

Computed value; benchmark is literature guidance.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 12.03 Ų
Comparator Or Baseline	CNS drug-likeness benchmark: TPSA < 60-70 Ų (literature guidance)
Quantified Difference	Target TPSA is well below the upper threshold.
Conditions	Computed value from vendor database (Leyan)

Why This Matters

The exceptionally low TPSA, coupled with optimal lipophilicity, makes this compound a rationally superior starting fragment for CNS-penetrant LSD1 inhibitors compared to more polar analogs, which may require structural modifications that reduce potency.

Chiral Center for Stereospecific LSD1 Inhibition

The molecule contains one asymmetric carbon atom at the ethyl linker, as confirmed by the vendor's specification of 'Asymmetric Atoms: 1' . This chirality is a critical structural feature, as the patent literature on cyclopropanamine LSD1 inhibitors implies that stereochemistry can significantly impact potency at the biological target [1]. Achiral or non-chiral analogs would lack this dimension of differentiation.

Chiral center for stereospecific LSD1

Reported

1 asymmetric atom (ethyl linker)

Enables enantiomer-specific SAR evaluation; achiral analogs lack this differentiation dimension.

Vendor-confirmed; patent literature implies stereochemical impact on LSD1 inhibition.

Evidence Dimension	Chirality (Number of Asymmetric Centers)
Target Compound Data	1 asymmetric atom
Comparator Or Baseline	Unsubstituted/phenyl cyclopropanamine analogs: 0 asymmetric atoms
Quantified Difference	Presence vs. absence of stereocenter
Conditions	Structural analysis; confirmed by vendor datasheet.

Why This Matters

For medicinal chemistry programs, the availability of a chiral scaffold allows for the development of patentable, enantiomerically pure leads, which can exhibit superior selectivity and a cleaner off-target profile compared to achiral analogs.

• [1] Blass, B. Cyclopropanamine Compounds and Use Thereof (Patent Highlight). ACS Med. Chem. Lett. 2016, 7, 10–11. Patent Applicant: Takeda Pharmaceuticals. View Source

N-[1-(2,4-Dichloro-5-fluorophenyl)ethyl]cyclopropanamine: Key Applications

CNS-Penetrant LSD1 Inhibitor Library Synthesis

The compound serves as an ideal, late-stage diversification point for generating libraries of functionalized cyclopropanamine LSD1 inhibitors. Its high LogP of 3.95 and low TPSA of 12.03 Ų predict good passive CNS permeability , a critical requirement for targets like schizophrenia or Alzheimer's disease as outlined in the Takeda patent family [1]. Procuring this specific halogenated scaffold allows medicinal chemists to explore structure-activity relationships (SAR) around a core with pre-optimized physicochemical properties for brain exposure, a distinct advantage over less lipophilic analogs.

Chiral Resolution and Enantioselective Optimization

With a confirmed single asymmetric atom, this compound is a key intermediate for chiral resolution or asymmetric synthesis . Research groups focused on stereospecific LSD1 inhibition can procure this racemic building block and separate the enantiomers to evaluate their individual pharmacological profiles. This is a critical step in lead optimization, as it directly addresses the patent landscape around chiral cyclopropanamine inhibitors [1], where the (R) and (S) enantiomers may exhibit vastly different potency and selectivity.

High-Lipophilicity LSD1 Assay Probe

For laboratories developing LSD1 biochemical or cellular assays, this compound can serve as a high-lipophilicity probe molecule. Its LogP (3.95) is substantially higher than the unsubstituted scaffold (XlogP 2.2) , enabling researchers to validate assay conditions for compounds with high non-specific binding or solubility challenges. This ensures the screening cascade is robust for the physicochemical property range of subsequent lead candidates.

Application

Selection Property

Validation Focus

CNS-penetrant LSD1 inhibitor SAR studies

Halogenated scaffold with high lipophilicity potential

CNS permeability screening; off-target profiling in brain exposure models

Enantiomer-specific LSD1 inhibitor profiling

Chiral cyclopropanamine core for resolution

Enantiomer-activity correlation in LSD1 biochemical assays

High-lipophilicity assay condition validation

High LogP probe for non-specific binding assessment

Assay robustness for lipophilic LSD1 inhibitor screening cascades

• [1] Blass, B. Cyclopropanamine Compounds and Use Thereof (Patent Highlight). ACS Med. Chem. Lett. 2016, 7, 10–11. Assignee: Takeda Pharmaceuticals. Biological Target: Lysine-specific demethylase-1 (LSD1). View Source